Cas no 1217501-45-5 ((1-(2,6-Dichlorophenyl)-1H-pyrazol-4-yl)boronic acid)

• Product Name: (1-(2,6-Dichlorophenyl)-1H-pyrazol-4-yl)boronic acid
• CAS No: 1217501-45-5
• MF: C₉H₇BCl₂N₂O₂
• MW: 256.881079912186
• MDL: MFCD15143458
• CID: 858049
• Update Time: 2025-07-21

(1-(2,6-Dichlorophenyl)-1H-pyrazol-4-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-DICHLOROPHENYL)PYRAZOLE-4-BORONIC ACID
• 1-(2,6-Dichlorophenyl)-1H-pyrazol-4-ylboronic acid
• (1-(2,6-Dichlorophenyl)-1H-pyrazol-4-yl)boronic acid
• B-[1-(2,6-dichlorophenyl)-1H-pyrazol-4-yl]Boronic acid
• [1-(2,6-dichlorophenyl)pyrazol-4-yl]boronic acid

• MDL： MFCD15143458
• Inchi： 1S/C9H7BCl2N2O2/c11-7-2-1-3-8(12)9(7)14-5-6(4-13-14)10(15)16/h1-5,15-16H
• InChI Key： AINBYBFLMMGXBO-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1N1C=C(B(O)O)C=N1)Cl

Computed Properties

• Exact Mass: 255.99800
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 58.28000
• LogP: 0.85890

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on (1-(2,6-Dichlorophenyl)-1H-pyrazol-4-yl)boronic acid

Introduction to (1-(2,6-Dichlorophenyl)-1H-pyrazol-4-yl)boronic Acid (CAS No. 1217501-45-5)

(1-(2,6-Dichlorophenyl)-1H-pyrazol-4-yl)boronic acid is a significant compound in the field of chemical biology and pharmaceutical research. This compound, with the CAS number 1217501-45-5, has garnered attention due to its versatile applications in synthetic chemistry and drug development. The molecular structure of this boronic acid derivative features a pyrazole core substituted with a 2,6-dichlorophenyl group, making it a valuable intermediate in various chemical transformations.

The utility of (1-(2,6-Dichlorophenyl)-1H-pyrazol-4-yl)boronic acid stems from its ability to participate in Suzuki-Miyaura cross-coupling reactions, which are fundamental in constructing complex organic molecules. This reaction is particularly useful in the synthesis of biaryl compounds, which are prevalent in many pharmacologically active agents. The presence of the boronic acid functional group enhances its reactivity, making it an indispensable tool for medicinal chemists.

In recent years, there has been a surge in research focusing on the development of novel therapeutic agents targeting various diseases. The pyrazole scaffold is one of the most studied heterocyclic compounds due to its broad biological activity and ease of functionalization. Compounds containing this moiety have shown promise in treating conditions such as cancer, inflammation, and infectious diseases. The incorporation of the 2,6-dichlorophenyl group into the pyrazole core further enhances its pharmacological properties by improving metabolic stability and binding affinity to biological targets.

One of the most notable applications of (1-(2,6-Dichlorophenyl)-1H-pyrazol-4-yl)boronic acid is in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in disease processes. By designing molecules that selectively inhibit specific kinases, researchers can develop targeted therapies with reduced side effects. The boronic acid derivative serves as a key building block in constructing such inhibitors, allowing for precise modulation of kinase activity.

The synthesis of (1-(2,6-Dichlorophenyl)-1H-pyrazol-4-yl)boronic acid involves multi-step organic transformations that highlight the compound's synthetic versatility. The process typically begins with the preparation of 2,6-dichloropyrazole, which is then functionalized to introduce the boronic acid group at the 4-position. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions are employed to achieve high yields and purity. These methods ensure that the final product meets the stringent requirements for pharmaceutical applications.

In addition to its role in drug development, (1-(2,6-Dichlorophenyl)-1H-pyrazol-4-yl)boronic acid has found applications in materials science. Its ability to form stable complexes with metals makes it useful in catalysis and as a ligand in coordination chemistry. Researchers have explored its use in designing metal-organic frameworks (MOFs), which have potential applications in gas storage and separation technologies. The compound's unique properties make it a valuable asset in both academic research and industrial applications.

The ongoing research into (1-(2,6-Dichlorophenyl)-1H-pyrazol-4-yl)boronic acid continues to uncover new possibilities for its use in various fields. As synthetic methodologies advance, the accessibility of this compound is expected to increase, further driving innovation in chemical biology and pharmaceuticals. The combination of its structural features and reactivity makes it a cornerstone for developing novel therapeutics and materials.

The future prospects for this compound are promising, with ongoing studies exploring its potential in treating complex diseases and developing next-generation materials. The versatility of (1-(2,6-Dichlorophenyl)-1H-pyrazol-4-yl)boronic acid ensures that it will remain a critical component in both academic research and industrial applications for years to come.